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Compound of Interest

Compound Name: (Bromomethyl)cyclopentane

Cat. No.: B151954 Get Quote

Essential Safety and Handling Guide for
(Bromomethyl)cyclopentane
This document provides crucial safety protocols, operational guidance, and disposal plans for

handling (Bromomethyl)cyclopentane. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Hazard Identification and Physicochemical
Properties
(Bromomethyl)cyclopentane is a flammable and toxic chemical that requires careful handling.

[1] It can cause skin and eye irritation and may be harmful if inhaled or swallowed.[1]

Table 1: GHS Hazard Classification
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Hazard Class Hazard Statement GHS Pictogram

Flammable liquids (Category

3)

H226: Flammable liquid and

vapor[1]
GHS02 (Flame)

Acute toxicity, oral (Category

3)
H301: Toxic if swallowed[1][2]

GHS06 (Skull and

Crossbones)

Acute toxicity, dermal

(Category 4)

H312: Harmful in contact with

skin[1]
GHS07 (Exclamation Mark)

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation[1] GHS07 (Exclamation Mark)

Serious eye damage/eye

irritation (Category 2A)

H319: Causes serious eye

irritation[1]
GHS07 (Exclamation Mark)

Acute toxicity, inhalation

(Category 4)
H332: Harmful if inhaled[1] GHS07 (Exclamation Mark)

Table 2: Physicochemical Data

Property Value

Molecular Formula C₆H₁₁Br[1][2]

Molecular Weight 163.06 g/mol [1][2]

Appearance Colorless to light yellow clear liquid[3]

Boiling Point 58-60 °C (at 15 Torr)

Density 1.271 g/cm³

Flash Point 58.8 °C

Storage Conditions
Store at room temperature in an inert

atmosphere, in a cool, well-ventilated area.
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Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Table 3: Required Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment
Specifications and
Rationale

Eye & Face Protection
Chemical safety goggles and

face shield

Goggles must be worn to

protect from splashes. A face

shield must be worn over the

goggles to provide broader

protection for the face.[4][5]

Hand Protection Chemical-resistant gloves

Use gloves tested for

compatibility with

bromoalkanes. Nitrile or

neoprene gloves are often

suitable, but always consult

the glove manufacturer's

resistance chart. Double-

gloving is recommended.

Body Protection
Flame-retardant lab coat and

chemical-resistant apron

A flame-retardant lab coat is

essential due to the chemical's

flammability. A chemical-

resistant apron should be worn

over the lab coat to protect

against splashes and spills.[6]

For large-scale operations,

chemical-resistant coveralls

are recommended.[7]

Respiratory Protection NIOSH-approved respirator

All handling of

(Bromomethyl)cyclopentane

must occur in a certified

chemical fume hood.[4] If

engineering controls fail or for

spill response, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.[8]
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Foot Protection
Closed-toe, chemical-resistant

shoes

Shoes must be made of a non-

porous material to prevent

absorption in case of a spill.

Steel-toed shoes are

recommended for transporting

containers.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance.

Experimental Protocol: Step-by-Step Handling Procedure

Preparation and Engineering Controls:

Perform a thorough risk assessment for the specific procedure.

Ensure all work is conducted within a certified and operational chemical fume hood.[4]

Verify that a safety shower and eyewash station are unobstructed and immediately

accessible.[4][9]

Have a spill kit containing a non-combustible absorbent material (e.g., sand, silica gel),

non-sparking tools, and a sealable container for hazardous waste readily available.[10][11]

Chemical Handling:

Before entering the handling area, don all required PPE as specified in Table 3.

Ground and bond containers and receiving equipment to prevent static discharge.[11]

Use only non-sparking tools for all transfers and manipulations.[11]

Perform all transfers slowly and carefully to minimize the generation of aerosols or

splashes.

Keep containers tightly closed when not in use.
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Post-Handling:

Decontaminate the work area thoroughly after the procedure is complete.

Carefully remove and dispose of contaminated PPE as hazardous waste.

Wash hands and any potentially exposed skin thoroughly with soap and water.

Waste Disposal Plan

All waste, including empty containers, contaminated absorbents, and used PPE, must be

treated as hazardous waste.[4][12]

Collect all (Bromomethyl)cyclopentane waste in a clearly labeled, sealed, and appropriate

container.

Do not dispose of this chemical down the drain or into the environment.[13]

Arrange for disposal through an approved waste disposal facility, adhering to all local, state,

and federal regulations.[10][12]

Emergency Response Protocol
Table 4: First Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[9][10]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap for at least 15 minutes. Seek medical

attention if irritation persists.[10]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[10]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Seek immediate medical

attention.[10]

Spill Response

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate & Isolate: Ensure the chemical fume hood is operating. Remove all sources of

ignition from the area.[10][12]

Contain: Wearing full PPE, cover the spill with an inert, non-combustible absorbent material

like sand or vermiculite.[10]

Collect: Using non-sparking tools, carefully scoop the absorbed material into a suitable,

sealable container and label it for hazardous waste disposal.[4][11]

Decontaminate: Clean the spill area thoroughly.

Safe Handling Workflow
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1. Preparation

2. Handling Protocol

3. Post-Handling & Disposal
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Caption: Workflow for the safe handling of (Bromomethyl)cyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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